![molecular formula C24H18FNO2 B4019568 5-(4-fluorophenyl)-1,1-diphenyl-5-azaspiro[2.4]heptane-4,6-dione](/img/structure/B4019568.png)
5-(4-fluorophenyl)-1,1-diphenyl-5-azaspiro[2.4]heptane-4,6-dione
Description
Synthesis Analysis
The synthesis of azaspirocycles, including those related to the compound of interest, often involves multicomponent condensation and novel building block creation. For example, Wipf et al. (2004) detailed a diversity-oriented synthesis approach to azaspirocycles through multicomponent condensation, leading to functionalized pyrrolidines, piperidines, and azepines of relevance for drug discovery (Wipf, Stephenson, & Walczak, 2004).
Molecular Structure Analysis
Investigations into the molecular structure of azaspirocycles, including X-ray diffraction studies, reveal detailed insights into their configuration. Manjunath et al. (2011) conducted crystal and molecular structure studies of a related azaspiro compound, emphasizing the planar conformation of the hydantoin ring and the specific conformations adopted by the pyrrolidine and piperidine rings (Manjunath et al., 2011).
Chemical Reactions and Properties
The chemical reactivity of azaspirocycles is influenced by their structure. Ogino et al. (1979) discussed reactions of substituted azaspirocycles with nucleophiles, highlighting the formation of products through p-quinone methide intermediates and subsequent nucleophile addition (Ogino, Yoshida, & Kozuka, 1979).
properties
IUPAC Name |
5-(4-fluorophenyl)-2,2-diphenyl-5-azaspiro[2.4]heptane-4,6-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18FNO2/c25-19-11-13-20(14-12-19)26-21(27)15-23(22(26)28)16-24(23,17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14H,15-16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABRMYHCQORTIAQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=O)C12CC2(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=C(C=C5)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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